Cas no 2680741-30-2 (tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate
• CAS No: 2680741-30-2
• MF: C₁₁H₁₂BrClFNO₂
• MW: 324.573884963989
• CID: 5622608
• PubChem ID: 165921439
• Update Time: 2025-08-04

tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate
• 2680741-30-2
• EN300-28294526

• Inchi： 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-6-4-7(12)9(13)8(14)5-6/h4-5H,1-3H3,(H,15,16)
• InChI Key： KBRCUSUXSOAPTO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(=C1)NC(=O)OC(C)(C)C)F)Cl

Computed Properties

• Exact Mass: 322.97240g/mol
• Monoisotopic Mass: 322.97240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate

Introduction to Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate (CAS No. 2680741-30-2)

Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2680741-30-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties.

The molecular structure of Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate features a phenyl ring substituted with bromine, chlorine, and fluorine atoms, which are key substituents that contribute to its distinct chemical reactivity and biological activity. The presence of these halogen atoms enhances the compound's ability to interact with biological targets, making it a valuable scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways associated with human diseases. The Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate structure has been explored as a potential lead compound in the synthesis of molecules that could modulate enzyme activity and receptor binding. Its halogenated phenyl core provides a favorable platform for further derivatization, allowing chemists to fine-tune its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The halogen atoms on the phenyl ring can participate in various non-covalent interactions with biological targets, such as proteins and nucleic acids, which is crucial for achieving high selectivity and efficacy. Additionally, the tert-butyl carbamate moiety can serve as a protective group or a leaving group in synthetic transformations, providing flexibility in drug design strategies.

Recent studies have demonstrated that derivatives of Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate exhibit promising activity against certain cancer cell lines. Researchers have reported that modifications to the substituent pattern can significantly alter the biological potency and selectivity of these compounds. For instance, optimizing the electronic properties of the phenyl ring through further functionalization has led to the discovery of more potent inhibitors with improved pharmacokinetic profiles.

The synthesis of Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation reactions, carbamate formation, and purification steps such as column chromatography or recrystallization. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups into the molecular framework.

From a computational chemistry perspective, Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate has been studied using various modeling methods to predict its binding affinity and interaction modes with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to enzymes and receptors involved in cancer pathways, suggesting its potential as a drug candidate. These computational studies provide valuable insights into optimizing its structure for better therapeutic efficacy.

The pharmaceutical industry has shown considerable interest in exploring Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate as a starting point for developing new drugs. Its unique structural features make it an attractive candidate for further investigation in preclinical studies. Researchers are particularly keen on understanding how changes in its substituent pattern can influence its pharmacological properties, including solubility, metabolic stability, and target specificity.

In conclusion, Tert-butyl N-(3-bromo-4-chloro-5-fluorophenyl)carbamate (CAS No. 2680741-30-2) represents a promising compound in the realm of medicinal chemistry. Its halogenated phenyl core and carbamate functionality offer a rich foundation for designing novel therapeutic agents with potential applications in oncology and other disease areas. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an important role in the development of next-generation pharmaceuticals.